Cas no 5612-13-5 (Hexanoic acid, 6-[(triphenylmethyl)amino]-)
5612-13-5 structure
Product Name:Hexanoic acid, 6-[(triphenylmethyl)amino]-
CAS No:5612-13-5
MF:C25H27NO2
MW:373.48738694191
CID:349738
PubChem ID:596974
Update Time:2025-04-19
Hexanoic acid, 6-[(triphenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 6-[(triphenylmethyl)amino]-
- 6-(tritylamino)hexanoic acid
- 6-(Trityl-amino)hexanoic acid
- 6-(tritylamino)-caproic acid
- SCHEMBL3607590
- 6-(tritylamino)caproic acid
- 5612-13-5
- DTXSID40344450
- 6-(trityl-amino)caproic acid
-
- Inchi: 1S/C25H27NO2/c27-24(28)19-11-4-12-20-26-25(21-13-5-1-6-14-21,22-15-7-2-8-16-22)23-17-9-3-10-18-23/h1-3,5-10,13-18,26H,4,11-12,19-20H2,(H,27,28)
- InChI Key: RIHLCYPQNGWANI-UHFFFAOYSA-N
- SMILES: OC(CCCCCNC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 373.20431
- Monoisotopic Mass: 373.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Hexanoic acid, 6-[(triphenylmethyl)amino]- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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